![molecular formula C16H23N5O B2460819 3-(dimethylamino)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzamide CAS No. 2034382-35-7](/img/structure/B2460819.png)
3-(dimethylamino)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzamide
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Description
3-(dimethylamino)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzamide is a useful research compound. Its molecular formula is C16H23N5O and its molecular weight is 301.394. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
Compounds with dimethylamino, benzamide, and triazole groups are crucial in synthetic chemistry for generating novel heterocyclic compounds, which are the backbone of many pharmaceuticals, agrochemicals, and new materials. For example, novel pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety have been synthesized for potential applications in medicinal chemistry and as functional materials (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008). These synthetic pathways often involve reactions of dimethylamino derivatives with various nucleophiles or electrophiles, demonstrating the versatility of these moieties in facilitating complex chemical transformations.
Biological Activity
The structural motifs present in "3-(dimethylamino)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzamide" suggest potential biological activities, as dimethylamino and benzamide derivatives are commonly found in bioactive molecules. Compounds derived from similar structures have been investigated for their antimicrobial, antifungal, and anti-inflammatory properties. For instance, certain dimethylamino benzamide derivatives have shown promising antifungal activities against a range of phytopathogenic fungi, indicating their potential as novel antifungal agents (Zhang, Sui, Li, Fang, Yang, Ma, & Zhou, 2016). These activities highlight the importance of studying such compounds for developing new treatments for infectious diseases.
Materials Science Applications
In materials science, the functionalities present in "this compound" can be leveraged for creating advanced materials with specific properties. Benzothiazole derivatives, for example, have been studied for their corrosion inhibition efficiency on steel, suggesting applications in protective coatings and materials engineering to enhance the longevity and durability of metal-based structures (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016). Such compounds contribute to the development of new materials with improved performance in harsh environments.
Properties
IUPAC Name |
3-(dimethylamino)-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N5O/c1-12(2)15(11-21-9-8-17-19-21)18-16(22)13-6-5-7-14(10-13)20(3)4/h5-10,12,15H,11H2,1-4H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSWLPIZPZPZVRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CN1C=CN=N1)NC(=O)C2=CC(=CC=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.